Cas no 35656-89-4 (4-(4-Bromophenyl)butanoic acid)

• Product Name: 4-(4-Bromophenyl)butanoic acid
• CAS No: 35656-89-4
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• MDL: MFCD00463170
• CID: 54466
• PubChem ID: 252732
• Update Time: 2025-11-02

4-(4-Bromophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromophenyl)butanoic acid
• 4-(4-Bromophenyl)butyric Acid
• benzenebutanoic acid,4-bromo
• benzenebutanoic acid, 4-bromo-
• NSC74918
• PubChem16174
• 4-Bromobenzenebutanoic acid
• NCIOpen2_004140
• Benzenebutanoic acid,4-bromo-
• 4-(p-Bromophenyl)butyric acid
• AGIIMNQWNPUJPT-UHFFFAOYSA-N
• 4-(4-Bromo-phenyl)-butyric acid
• BCP10703
• 4-BROMO-BENZENEBUTANOIC ACID
• SBB099678
• TRA0067630
• MB01227
• J-513465
• FT-0651320
• CS-0009030
• AKOS005264369
• EN300-86071
• NSC-74918
• 4-(4-Bromophenyl);butanoic acid
• F13641
• BP-11612
• GS-3808
• SY006986
• SCHEMBL1857558
• B3131
• MFCD00463170
• AMY10501
• AC-31095
• DTXSID90291329
• A18684
• Z336286028
• 35656-89-4
• 4-(4-bromophenyl)butanoicacid
• DB-022431
• 4-(4-Bromophenyl)butanoic acid

• MDL： MFCD00463170
• Inchi： 1S/C10H11BrO2/c11-9-6-4-8(5-7-9)2-1-3-10(12)13/h4-7H,1-3H2,(H,12,13)
• InChI Key： AGIIMNQWNPUJPT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CCCC(=O)O

Computed Properties

• Exact Mass: 241.99400
• Monoisotopic Mass: 241.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 1.463
• Melting Point: 69.0 to 73.0 deg-C
• Boiling Point: 176°C/3mmHg(lit.)
• Flash Point: 166.1℃
• Refractive Index: 1.567
• PSA: 37.30000
• LogP: 2.85640

4-(4-Bromophenyl)butanoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-(4-Bromophenyl)butanoic acid

4-(4-Bromophenyl)butanoic Acid (CAS 35656-89-4): Properties, Applications and Market Insights

4-(4-Bromophenyl)butanoic acid (CAS 35656-89-4) is an important organic compound with the molecular formula C10H11BrO2. This brominated aromatic carboxylic acid has gained significant attention in pharmaceutical and materials science research due to its unique structural features. The presence of both a bromophenyl group and a carboxylic acid functionality makes this compound particularly valuable for various synthetic applications.

The compound appears as a white to off-white crystalline powder at room temperature, with a molecular weight of 243.10 g/mol. Its chemical structure consists of a butanoic acid chain attached to a para-brominated benzene ring, which contributes to its interesting physicochemical properties. Recent studies in medicinal chemistry have explored its potential as a building block for drug development, particularly in the design of enzyme inhibitors and receptor modulators.

From a synthetic perspective, 4-(4-Bromophenyl)butanoic acid serves as a versatile intermediate in organic synthesis. Researchers frequently utilize it in cross-coupling reactions, where the bromine atom can participate in various palladium-catalyzed transformations. The carboxylic acid group offers additional modification possibilities through esterification, amidation, or reduction reactions. This dual functionality makes it valuable for creating complex molecular architectures.

In material science applications, this compound has shown promise in the development of liquid crystal materials and organic electronic components. The bromophenyl moiety contributes to the desired electronic properties while the flexible butanoic acid chain helps in achieving proper molecular alignment. Current research focuses on its potential in creating novel organic semiconductors with improved charge transport characteristics.

The pharmaceutical industry has shown growing interest in 4-(4-Bromophenyl)butanoic acid CAS 35656-89-4 as a potential precursor for bioactive molecules. Recent patent literature reveals its use in developing compounds with anti-inflammatory and analgesic properties. The bromine atom's presence allows for further structural elaboration through modern click chemistry approaches, making it attractive for combinatorial chemistry and high-throughput screening applications.

From a commercial availability standpoint, 4-(4-Bromophenyl)butanoic acid is typically supplied by specialty chemical manufacturers with purity levels ranging from 95% to 99%. The global market for this compound has seen steady growth, particularly in regions with strong pharmaceutical and materials research sectors. Quality control parameters typically include HPLC analysis, melting point determination, and spectroscopic characterization to ensure batch-to-batch consistency.

Environmental and safety considerations for handling 4-(4-Bromophenyl)butanoic acid follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses is recommended during handling. Storage should be in a cool, dry place away from strong oxidizers, with attention to standard chemical compatibility guidelines.

Recent advancements in synthetic methodology have improved the production efficiency of 4-(4-Bromophenyl)butanoic acid 35656-89-4. Modern catalytic approaches have reduced byproduct formation and increased yields compared to traditional synthetic routes. These process improvements have contributed to better availability and more competitive pricing in the research chemical market.

Analytical characterization of 4-(4-Bromophenyl)butanoic acid typically involves a combination of techniques including NMR spectroscopy, mass spectrometry, and infrared spectroscopy. The compound shows characteristic signals in the aromatic region of the 1H NMR spectrum and distinctive carbonyl stretching in the IR spectrum. These analytical fingerprints are crucial for quality verification and research applications.

Future research directions for 4-(4-Bromophenyl)butanoic acid CAS no 35656-89-4 may explore its potential in emerging fields such as metal-organic frameworks (MOFs) and supramolecular chemistry. The combination of its aromatic and carboxylic acid functionalities makes it an interesting candidate for designing novel porous materials with specific adsorption properties. Additionally, its potential in bioconjugation chemistry for drug delivery systems warrants further investigation.

For researchers sourcing this compound, it's important to verify the supplier's analytical data and certificates of analysis. Reputable suppliers typically provide detailed technical information including solubility data (commonly soluble in organic solvents like DMSO, methanol, and dichloromethane), melting point range (generally between 100-105°C), and storage recommendations. These parameters are essential for experimental reproducibility.

The scientific literature contains numerous references to 4-(4-Bromophenyl)butanoic acid in various contexts, reflecting its broad utility. Recent publications have highlighted its use in developing fluorescent probes, polymer additives, and specialty coatings. The compound's versatility ensures its continued relevance across multiple disciplines of chemical research and development.

From a regulatory perspective, 4-(4-Bromophenyl)butanoic acid 35656-89-4 is not currently subject to significant restrictions in most jurisdictions, making it accessible for research purposes. However, researchers should always consult current regulations in their specific region before procurement or use, as chemical regulations may change over time.

In conclusion, 4-(4-Bromophenyl)butanoic acid represents a valuable building block in modern chemical research with applications spanning pharmaceuticals, materials science, and specialty chemicals. Its unique combination of aromatic bromine and carboxylic acid functionalities provides numerous opportunities for molecular design and innovation. As research continues to uncover new applications, this compound is likely to maintain its importance in the chemical research landscape.